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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-5-
methylaniline
This guide provides critical safety, logistical, and disposal information for the handling of 2-
Fluoro-5-methylaniline (CAS No: 452-84-6).[1][2] Adherence to these protocols is essential

for ensuring a safe laboratory environment and mitigating potential risks associated with this

compound. This chemical is a versatile aromatic amine used in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[3][4]

Chemical and Physical Properties
2-Fluoro-5-methylaniline is a clear yellow to brown liquid.[3][5] It is important to be aware of

its physical and chemical properties to ensure safe handling and storage.
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Property Value

Molecular Formula C₇H₈FN[1][2][3]

Molecular Weight 125.14 g/mol [1][3]

Boiling Point 80-86 °C at 11 mmHg[5][6]

Flash Point 179 °F (81.7 °C)[5][6]

Density 1.109 g/mL at 25 °C[5][6]

Storage Temperature
2 - 8 °C in a dark, dry, and well-ventilated

place[3][5][7]

Hazard Identification and Personal Protective Equipment
(PPE)
2-Fluoro-5-methylaniline is classified as a substance that causes skin and serious eye

irritation.[7] It may also cause respiratory irritation and is harmful if swallowed, inhaled, or in

contact with skin.[8] Therefore, a comprehensive PPE strategy is the primary line of defense.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to vapors.[9]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection.[9]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[9][10]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[9]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[9]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside a fume hood or if

engineering controls are

insufficient. A respirator with an

organic vapor/acid gas

cartridge is recommended.[8]

[10]

Operational and Disposal Plans
A systematic approach to handling and disposing of 2-Fluoro-5-methylaniline is crucial for

safety and experimental integrity.

Step-by-Step Handling Protocol
Pre-Handling Preparation:

Conduct a thorough risk assessment for the planned experiment.[9][11]
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Ensure that a safety shower, eyewash station, and fire extinguisher are readily accessible.

[9]

Verify that the chemical fume hood is functioning correctly.

Donning PPE:

Put on all required PPE as outlined in the table above before entering the handling area.

[9]

Chemical Handling:

Perform all manipulations of 2-Fluoro-5-methylaniline inside a certified chemical fume

hood.[9]

When weighing the liquid, do so within the fume hood.

When preparing solutions, add the aniline to the solvent slowly to avoid splashing.[9]

Keep the container tightly closed when not in use and store it in a cool, dark, and well-

ventilated place.[7]

Avoid contact with skin, eyes, and clothing.[7]

Keep away from flames and hot surfaces as it is a combustible liquid.[7]

Post-Handling Procedures:

Decontaminate the work area in the fume hood with an appropriate solvent and cleaning

agent.[9]

Remove PPE carefully, avoiding skin contact with the outer surfaces of the gloves.[10]

Wash hands and face thoroughly after handling.[7]

Emergency First-Aid Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[10]
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[10]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[10]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[10]

Spill and Disposal Plan
Spill Response:

Evacuate personnel from the immediate area.[10]

Ensure adequate ventilation.[10]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

dry sand or earth.[7]

Collect the absorbed material into a suitable, closed container for disposal.[7][10]

Waste Disposal:

All waste containing 2-Fluoro-5-methylaniline must be treated as hazardous waste.

Dispose of the waste in a designated, labeled, and sealed container.[8]

It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[7]

Do not allow the chemical or its waste to enter drains, soil, or waterways.[7]

Dispose of contaminated packaging in the same manner as the unused product.[10]

All disposal must be in accordance with local, regional, and national regulations.[7]
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Procedural Workflow Diagrams
To further clarify the procedural steps and decision-making processes, the following diagrams

have been created using the Graphviz DOT language.
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Caption: Safe Handling and Disposal Workflow for 2-Fluoro-5-methylaniline.
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Start: Handling 2-Fluoro-5-methylaniline

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear NIOSH-Approved Respirator

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Fluoro-5-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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